BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Spectroscopic Characterization
of 4-(Hydrazinylmethyl)-2-methylpyridine 2HCI

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

4-(Hydrazinylmethyl)-2-
Compound Name:
methylpyridine 2hcl

Cat. No.: B13043213

Get Quote

Executive Summary

4-(Hydrazinylmethyl)-2-methylpyridine dihydrochloride is a critical heterocyclic building block

used in the synthesis of kinase inhibitors and advanced pharmaceutical intermediates.[1] Its
structure combines a 2-methylpyridine core with a reactive hydrazine linker at the 4-position.[1]

This guide provides a comprehensive spectroscopic reference for researchers validating the
identity and purity of this compound.[1] Unlike the free base, the dihydrochloride salt (2HCI)
presents unique spectral characteristics due to protonation at both the pyridine nitrogen and
the hydrazine terminal, significantly influencing chemical shifts and vibrational modes.[1]

Chemical Identity & Structural Logic[1][2][3]

Nomenclature & Identifiers[1]
o |UPAC Name: 4-(hydrazinylmethyl)-2-methylpyridine dihydrochloride[1]

e Common Name: 1-(2-Methylpyridin-4-yl)methylhydrazine 2HCI[1]

e Molecular Formula:
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[1]

» Molecular Weight: 137.18 g/mol (Free Base) / 210.10 g/mol (Salt)[1]

« SMILES:CC1=NC=CC(CNN)=C1.CI.CI

Structural Visualization

The following diagram illustrates the connectivity and the protonation sites (N1 of the pyridine
and the terminal hydrazine nitrogen) that dictate the spectroscopic signature.[1]
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Figure 1: Structural connectivity showing the 2-methyl substitution and the 4-hydrazinylmethyl
tail.[1] Protonation sites in the 2HCI salt are typically the pyridine nitrogen and the terminal
hydrazine nitrogen.[1]

Nuclear Magnetic Resonance (NMR)

Spectroscopy[1][4][5]
Experimental Strategy: Solvent Selection

The 2HCI salt is highly polar and hygroscopic.[1]

o Preferred Solvent:DMSO-d6 (Dimethyl sulfoxide-d6).[1] It provides excellent solubility and
prevents rapid exchange of the acidic protons, allowing observation of the hydrazine signals

(
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)-[1]

o Alternative:D20 (Deuterium Oxide).[1] Useful for carbon backbone confirmation, but all

exchangeable protons (

) will disappear.[1]

H NMR Data (Reference in DMSO-d6)

The protonation of the pyridine ring causes a significant downfield shift (deshielding) of the
aromatic protons compared to the free base.[1]
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Chemical Shift
Position / L ( . Assignment
Multiplicity Integration .
Group Logic
» Ppm)
Terminal
Hydrazine ( ammonium
Broad Singlet 9.50 - 10.50 3H
) protons (salt
specific).[1]
Most deshielded
Doublet ( aromatic proton
Pyridine H-6 8.65-8.75 1H (adjacent to
Hz)
)-[1]
Meta to N, ortho
to Methyl.[1]
Pyridine H-3 Singlet (Broad) 7.70-7.80 1H Often appears as
a broad singlet.
[1]
Doublet ( Adjacent to H-6,
Pyridine H-5 7.60-7.70 1H shielded relative
Hz) to H-6.[1]
Internal
Hydrazine ( hydrazine proton
Broad 6.00 — 8.00 1H ) )
) (highly variable
width).[1]
Benzylic-like
position; shifts
Methylene ( ]
Singlet 4.25-4.35 oH downfield due to
) adjacent
and Pyridine.[1]
Methyl ( ) Characteristic 2-
Singlet 2.65-2.75 3H )
) methyl signal.[1]
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Mechanistic Insight: The H-6 doublet is the diagnostic anchor.[1] In the free base, this signal
appears around 8.4 ppm.[1] In the 2HCI salt, the positive charge on the pyridine nitrogen
withdraws electron density, shifting H-6 downfield to ~8.7 ppm.[1]

C NMR Data (Reference in DMSO-d6)

Chemical Shift (

Carbon Type Structural Note

» Ppm)
C-2 (Quaternary) 158.0 — 160.0 Ipso to Methyl and Nitrogen.
C-4 (Quaternary) 152.0 - 154.0 Ipso to Methylene linker.

Alpha to Nitrogen (most

C-6 (CH) 142.0-144.0 _
deshielded CH).[1]
C-5 (CH) 124.0 - 126.0 Beta to Nitrogen.
Beta to Nitrogen, ortho to
C-3 (CH) 122.0-124.0
Methyl.[1]
Methylene (
52.0-54.0 Linker carbon.[1]
)
Methyl (
20.0-22.0 2-Methyl substituent.[1]

Mass Spectrometry (MS)[1]
lonization Mode: ESI+ (Electrospray lonization)

Mass spectrometry confirms the molecular weight of the parent cation.[1] Note that in MS, the
counterions (Cl-) are stripped away, and you observe the protonated free base.[1]

e Parent lon

:138.1 m/z[1]

o Calculation:
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(137.10) +
(1.007) = 138.10.[1]

e Major Fragments (MS/MS):
o 121 m/z: Loss of

(Characteristic of hydrazines).[1]

o 106/107 m/z: Loss of the hydrazine tail (

), leaving the 2,4-dimethylpyridine carbocation.[1]

Parent lon [M+H]+
m/z 138.1

- NH3 (17 Da) \- N2H3 (31 Da)

Fragment [M-NH3]+ Fragment [M-N2H3]+
m/z 121.1 m/z ;97_1 .
: (Methyl-Pyridine Cation)

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway in ESI+ MS.[1]

Infrared Spectroscopy (FT-IR)[1][4]

The IR spectrum of the dihydrochloride salt is dominated by the ammonium salt vibrations,

which often obscure the finer fingerprint region.[1]
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Frequency (

Assignment Description
)
Overlapping stretches from
2800 — 3200 Stretch (Broad) and Pyridine-
/ Pyridine ring breathing modes.
1610 — 1640
[1]
Stretch
Deformation bands of the
1500 - 1550 Bend _
en ammonium group.[1]
Stretching of the
1150 - 1250 Stretch

bond.[1]

Quality Control & Impurity Profiling

When analyzing this compound, three specific impurities are common due to synthesis routes
or instability:

e 4-(Chloromethyl)-2-methylpyridine: The unreacted precursor.[1]
o Detection: Look for a

singlet shifted downfield (~4.8 ppm) in

H NMR.[1]

o Symmetrical Dimer: Reaction of the hydrazine tail with another mole of the pyridine
precursor.[1]

o Detection: Two pyridine ring signal sets; MS shows

dimer peaks.[1]
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e Hydrazone Oxidation: Oxidation of the hydrazine to a hydrazone (if aldehyde impurities are
present).[1]

o Detection: Appearance of a signal around 8.0-8.2 ppm (
)-[1]

Handling Protocol

» Hygroscopicity: The 2HCI salt absorbs atmospheric water rapidly.[1] Weigh quickly or use a
dry box.

o Storage: Store at -20°C under inert gas (Argon/Nitrogen) to prevent oxidation of the
hydrazine group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. 4-(Hydrazineylmethyl)-2-methylpyridine hydrochloride AldrichCPR | Sigma-Aldrich
[sigmaaldrich.com]

o 3. 4-(Hydrazineylmethyl)-2-methylpyridine hydrochloride AldrichCPR | Sigma-Aldrich
[sigmaaldrich.com]

e To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 4-
(Hydrazinylmethyl)-2-methylpyridine 2HCI]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13043213/docs#technical-guide-spectroscopic-
characterization-of-4-hydrazinylmethyl-2-methylpyridine-2hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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